Cas no 204276-25-5 (Cyclopropanemethanol, 1-ethyl-α-methyl-)

• Product Name: Cyclopropanemethanol, 1-ethyl-α-methyl-
• CAS No: 204276-25-5
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1393748
• PubChem ID: 11815327
• Update Time: 2025-06-15

Cyclopropanemethanol, 1-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-ethyl-a-methyl-
• Cyclopropanemethanol, 1-ethyl-α-methyl-
• 1-(1-ethylcyclopropyl)ethan-1-ol

• Inchi： 1S/C7H14O/c1-3-7(4-5-7)6(2)8/h6,8H,3-5H2,1-2H3
• InChI Key： DMCKVRVZMQEBFW-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC)CC1

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclopropanemethanol, 1-ethyl-α-methyl-

Recent Advances in the Study of Cyclopropanemethanol, 1-ethyl-α-methyl- (CAS: 204276-25-5) in Chemical Biology and Pharmaceutical Research

Cyclopropanemethanol, 1-ethyl-α-methyl- (CAS: 204276-25-5) is a cyclopropane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique cyclopropane ring structure and ethyl and methyl substituents, has been explored for its bioactive properties and its role as a building block in the synthesis of more complex pharmaceutical agents. Recent studies have focused on its synthesis, pharmacological activities, and potential therapeutic uses, making it a compound of interest for researchers in the field.

One of the key areas of research involving Cyclopropanemethanol, 1-ethyl-α-methyl- is its role in the synthesis of novel antiviral and anticancer agents. The cyclopropane ring is known for its ability to enhance the metabolic stability and bioavailability of drug molecules, and recent studies have demonstrated that derivatives of this compound exhibit promising activity against a range of viral and cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of Cyclopropanemethanol derivatives that showed potent inhibitory effects against the hepatitis C virus (HCV) by targeting the viral NS5A protein.

In addition to its antiviral properties, Cyclopropanemethanol, 1-ethyl-α-methyl- has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The compound's stereochemistry makes it a valuable tool for the construction of enantiomerically pure compounds, which are crucial in the development of pharmaceuticals with reduced side effects. A recent study in Organic Letters highlighted the use of this compound in the synthesis of chiral β-lactams, a class of antibiotics, demonstrating its versatility in organic synthesis.

Another significant area of research is the exploration of Cyclopropanemethanol, 1-ethyl-α-methyl- as a precursor for the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug discovery, and the rigid structure of the cyclopropane ring can provide the necessary conformational constraints to effectively modulate these interactions. A 2022 study in ACS Chemical Biology described the design and synthesis of Cyclopropanemethanol-based inhibitors that selectively disrupt the interaction between the p53 tumor suppressor protein and its negative regulator, MDM2, offering a potential strategy for cancer therapy.

Despite these promising findings, challenges remain in the optimization of Cyclopropanemethanol, 1-ethyl-α-methyl- derivatives for clinical use. Issues such as solubility, toxicity, and pharmacokinetic properties need to be addressed through further structural modifications and preclinical studies. However, the compound's unique structural features and demonstrated bioactivities make it a compelling candidate for continued investigation in the field of chemical biology and pharmaceutical research.

In conclusion, Cyclopropanemethanol, 1-ethyl-α-methyl- (CAS: 204276-25-5) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have highlighted its potential in antiviral and anticancer drug development, asymmetric synthesis, and the modulation of protein-protein interactions. As research progresses, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents, underscoring the need for further exploration of its pharmacological properties and applications.